Cas no 61810-07-9 (1,3,5-Triazine, 2-chloro-4-(methylthio)-)

• Product Name: 1,3,5-Triazine, 2-chloro-4-(methylthio)-
• CAS No: 61810-07-9
• MF: C₄H₄ClN₃S
• MW: 161.612657546997
• CID: 465473
• PubChem ID: 22375311
• Update Time: 2025-04-19

1,3,5-Triazine, 2-chloro-4-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazine, 2-chloro-4-(methylthio)-
• 2-chloro-4-methylsulfanyl-1,3,5-triazine
• 2-Chloro-4-(methylthio)-1,3,5-triazine
• DTXSID60625253
• 61810-07-9
• 2-Chloro-4-(methylsulfanyl)-1,3,5-triazine
• SCHEMBL7769976

• Inchi： 1S/C4H4ClN3S/c1-9-4-7-2-6-3(5)8-4/h2H,1H3
• InChI Key： GRTKXSLSIJYUDJ-UHFFFAOYSA-N
• SMILES： ClC1=NC=NC(=N1)SC

Computed Properties

• Exact Mass: 160.98162
• Monoisotopic Mass: 160.9814460g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 91.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 64Ų

Experimental Properties

• PSA: 38.67